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Compound of Interest

Compound Name: Dimethyl 2,2'-thiobisacetate

Cat. No.: B108632 Get Quote

Despite a comprehensive search for the applications of Dimethyl 2,2'-thiobisacetate in

materials science, no specific uses in the synthesis of polymers, nanoparticles, or hydrogels

were identified in publicly available literature. The research did not yield any detailed

experimental protocols or quantitative data related to its use in these areas.

While the compound is available from various chemical suppliers, its documented utility

appears to be primarily as a chemical intermediate in organic synthesis rather than as a direct

component in material fabrication. Searches for its application as a monomer, crosslinking

agent, or surface modifier in materials science did not return any relevant results.

However, to provide some context for researchers interested in sulfur-containing compounds in

materials science, this document summarizes the known properties of Dimethyl 2,2'-
thiobisacetate and provides a general overview of the synthesis of thiolated polymers, a

related area of materials science.

Chemical and Physical Properties of Dimethyl 2,2'-
thiobisacetate
The following table summarizes the key physical and chemical properties of Dimethyl 2,2'-
thiobisacetate gathered from various chemical suppliers.
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Property Value References

Molecular Formula C6H10O4S [1]

Molecular Weight 178.21 g/mol

CAS Number 16002-29-2

Appearance Colorless to pale yellow liquid

Density 1.199 g/cm³ [1]

Boiling Point 224.5 °C at 760 mmHg [1]

Flash Point 95 °C [1]

Refractive Index 1.469 [1]

Purity Typically ≥98%

Solubility Soluble in organic solvents

General Principles of Thiolated Polymer Synthesis
While no specific use of Dimethyl 2,2'-thiobisacetate was found, the synthesis of thiolated

polymers, or "thiomers," is a significant area of research in materials science, particularly for

biomedical applications. These polymers are characterized by the presence of thiol (-SH)

groups, which can form disulfide bonds, leading to in-situ gelling and mucoadhesive properties.

A common method for synthesizing thiolated polymers involves the covalent attachment of

thiol-containing ligands, such as thioglycolic acid or cysteine, to a polymer backbone.[2][3] This

is often achieved by forming an amide bond between the carboxylic acid group of the thiol

ligand and the primary amino groups of a polymer like chitosan.[2][3] The reaction is typically

mediated by a carbodiimide.[3]

It is important to reiterate that the literature reviewed does not indicate that Dimethyl 2,2'-
thiobisacetate is used as a precursor or reagent in these established methods for creating

thiolated polymers.
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Experimental Considerations for Thiolated Polymer
Synthesis (General)
For researchers interested in the general synthesis of thiolated polymers, the following is a

conceptual workflow. This is a generalized protocol and does not pertain to Dimethyl 2,2'-
thiobisacetate.

General Workflow for Thiolated Polymer Synthesis

Preparation

Reaction

Purification

Polymer Solution
(e.g., Chitosan in acid)

Reaction Mixture
(Polymer, Ligand, Carbodiimide)

Thiol-containing Ligand
(e.g., Thioglycolic Acid)

Carbodiimide
(e.g., EDC)

Stirring at controlled pH
and temperature

Dialysis against
decreasing salt concentrations

and finally against deionized water

Lyophilization to obtain
dry thiolated polymer
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Caption: Conceptual workflow for the synthesis of thiolated polymers.

Conclusion
The requested detailed application notes and experimental protocols for Dimethyl 2,2'-
thiobisacetate in materials science cannot be provided due to a lack of available information in

the public domain. The compound's role, if any, in this field is not documented in the searched

scientific literature or patents. The information provided here is based on the general properties

of the compound and a brief overview of a related area of polymer chemistry. Researchers with

a specific interest in this compound for material applications may need to conduct primary

research to explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dimethyl 2 Manufacturer,Dimethyl 2 Supplier and Exporter from Mumbai India
[moltuslab.com]

2. sphinxsai.com [sphinxsai.com]

3. Thiolated polymers--thiomers: development and in vitro evaluation of chitosan-thioglycolic
acid conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [No Direct Applications of Dimethyl 2,2'-thiobisacetate in
Materials Science Found]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108632#applications-of-dimethyl-2-2-thiobisacetate-
in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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